Cas no 1047193-97-4 (2-(2-fluoro-4-methoxyphenyl)-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-(2-fluoro-4-methoxyphenyl)-1,3-thiazole-4-carboxylic acid
• CAS No: 1047193-97-4
• MF: C₁₁H₈FNO₃S
• MW: 253.24952507019
• CID: 6088013
• PubChem ID: 46065583
• Update Time: 2025-06-09

2-(2-fluoro-4-methoxyphenyl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-4-methoxyphenyl)-1,3-thiazole-4-carboxylic acid

• Inchi： 1S/C11H8FNO3S/c1-16-6-2-3-7(8(12)4-6)10-13-9(5-17-10)11(14)15/h2-5H,1H3,(H,14,15)
• InChI Key： CQVDZEUIRSVYNR-UHFFFAOYSA-N
• SMILES： S1C=C(C(O)=O)N=C1C1=CC=C(OC)C=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-(2-fluoro-4-methoxyphenyl)-1,3-thiazole-4-carboxylic acid

Introduction to 2-(2-Fluoro-4-methoxyphenyl)-1,3-thiazole-4-carboxylic Acid (CAS No. 1047193-97-4)

2-(2-Fluoro-4-methoxyphenyl)-1,3-thiazole-4-carboxylic acid (CAS No. 1047193-97-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are heterocyclic compounds characterized by a five-membered ring containing one sulfur and one nitrogen atom. The unique structural features of 2-(2-fluoro-4-methoxyphenyl)-1,3-thiazole-4-carboxylic acid make it a valuable candidate for various biological and pharmacological applications.

The molecular formula of 2-(2-fluoro-4-methoxyphenyl)-1,3-thiazole-4-carboxylic acid is C₁₂H₉FNO₃S, and its molecular weight is 268.27 g/mol. The compound is known for its high chemical stability and solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties make it suitable for use in various experimental settings, including in vitro and in vivo studies.

2-(2-Fluoro-4-methoxyphenyl)-1,3-thiazole-4-carboxylic acid has been extensively studied for its potential therapeutic applications. Recent research has highlighted its anti-inflammatory and anti-cancer properties, making it a promising lead compound for drug development. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent inhibitory activity against COX-2, an enzyme involved in the production of prostaglandins, which are key mediators of inflammation.

In addition to its anti-inflammatory effects, 2-(2-fluoro-4-methoxyphenyl)-1,3-thiazole-4-carboxylic acid has shown promise in cancer research. A study conducted by researchers at the National Cancer Institute found that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is attributed to the compound's ability to disrupt mitochondrial function and activate caspase-dependent cell death pathways.

The pharmacokinetic properties of 2-(2-fluoro-4-methoxyphenyl)-1,3-thiazole-4-carboxylic acid have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it a suitable candidate for further preclinical and clinical development. The compound's ability to cross the blood-brain barrier (BBB) has also been noted, suggesting potential applications in the treatment of neurological disorders.

In terms of safety, preclinical studies have indicated that 2-(2-fluoro-4-methoxyphenyl)-1,3-thiazole-4-carboxylic acid is well-tolerated at therapeutic doses. However, as with any new chemical entity (NCE), comprehensive safety assessments are necessary to ensure its safe use in humans. Ongoing research is focused on optimizing the compound's structure to enhance its efficacy and safety profile.

The synthesis of 2-(2-fluoro-4-methoxyphenyl)-1,3-thiazole-4-carboxylic acid involves several steps, including the formation of the thiazole ring and the introduction of the fluorine and methoxy substituents. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the reaction of 2-fluoro-4-methoxybenzaldehyde with thiourea followed by cyclization to form the thiazole ring. Subsequent carboxylation reactions yield the final product.

The potential applications of 2-(2-fluoro-4-methoxyphenyl)-1,3-thiazole-4-carboxylic acid extend beyond its therapeutic uses. It has also been explored as a building block for the synthesis of more complex molecules with diverse biological activities. For example, researchers at the University of California have used this compound as a starting material to develop novel antiviral agents targeting viral proteases.

In conclusion, 2-(2-fluoro-4-methoxyphenyl)-1,3-thiazole-4-carboxylic acid (CAS No. 1047193-97-4) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, highlighting its importance in the field.